Cas no 1805467-48-4 (Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate
• CAS No: 1805467-48-4
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4947285
• Update Time: 2025-07-14

Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-11(18)9-4-8(12(14,15)16)3-7(6-17)10(9)5-13/h3-4H,2,5H2,1H3
• InChI Key： YFFWEKXMPVTCQS-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C(F)(F)F)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate

Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate (CAS No. 1805467-48-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate, identified by its CAS number 1805467-48-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound belongs to the class of benzoate derivatives, characterized by the presence of a benzoic acid moiety modified with various functional groups. The specific arrangement of these groups—2-chloromethyl, 3-cyano, and 5-(trifluoromethyl)—endows the molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate molecule exhibits a combination of electrophilic and nucleophilic centers, which are critical for its role in various synthetic transformations. The 2-chloromethyl group, for instance, serves as a reactive site for nucleophilic substitution reactions, allowing for the introduction of diverse substituents. This property is particularly useful in constructing more complex molecular architectures, which are often required in the development of novel therapeutic agents.

In addition to the 2-chloromethyl group, the 3-cyano moiety contributes to the compound's reactivity by providing a site for reduction or further functionalization. The cyano group can be transformed into an amine or carboxylic acid, depending on the desired outcome. This flexibility is advantageous in medicinal chemistry, where multiple synthetic pathways may be explored to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

The presence of the 5-(trifluoromethyl) group further enhances the compound's utility by influencing its electronic properties and metabolic fate. Trifluoromethyl groups are well-known for their ability to increase lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating this group into the benzoate backbone, Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate can serve as a building block for compounds with improved pharmacokinetic profiles.

Recent advancements in pharmaceutical research have highlighted the importance of benzoate derivatives in drug discovery. Studies have demonstrated that modifications at specific positions within the benzoic acid ring can significantly alter biological activity. For example, compounds with trifluoromethyl groups have been shown to exhibit enhanced binding affinity to certain biological targets, making them promising candidates for therapeutic intervention.

The synthesis of Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. The process typically begins with the functionalization of a benzene precursor, followed by selective introduction of the chloromethyl, cyano, and trifluoromethyl groups. Advanced catalytic techniques and protecting group strategies are often employed to ensure high yields and purity.

In academic research, Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate has been utilized as a key intermediate in the development of novel heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are frequently found in active pharmaceutical ingredients (APIs). By leveraging the reactivity of this compound, researchers have been able to construct complex cyclic structures that exhibit desirable pharmacological properties.

The pharmaceutical industry has also recognized the potential of Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate as a starting material for large-scale synthesis. Its stability under various reaction conditions makes it an ideal candidate for industrial processes where efficiency and reproducibility are paramount. Furthermore, its compatibility with green chemistry principles has made it an attractive option for sustainable drug manufacturing.

The future prospects of Ethyl 2-chloromethyl-3-cyano-5-(trifluoromethyl)benzoate are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of next-generation therapeutics. Its unique structural features and reactivity make it a cornerstone in modern pharmaceutical synthesis.